Cas no 196518-32-8 (Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)

Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- structure
196518-32-8 structure
Product Name:Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
CAS No:196518-32-8
MF:C22H19NO3
MW:345.391165971756
CID:1388292
PubChem ID:10593627
Update Time:2025-04-20

Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
    • 4-[5-(4,5,7-trimethyl-1-benzofuran-2-yl)-1H-pyrrol-2-yl]benzoic acid
    • SCHEMBL7624482
    • CHEMBL297022
    • DTXSID70442271
    • 196518-32-8
    • Inchi: 1S/C22H19NO3/c1-12-10-13(2)21-17(14(12)3)11-20(26-21)19-9-8-18(23-19)15-4-6-16(7-5-15)22(24)25/h4-11,23H,1-3H3,(H,24,25)
    • InChI Key: AQLDIMXEYKJMHT-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(C3C=CC(C(=O)O)=CC=3)N2)=CC2C(C)=C(C)C=C(C)C1=2

Computed Properties

  • Exact Mass: 345.13657
  • Monoisotopic Mass: 345.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 66.23

Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Related Literature

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